Cas no 1704560-56-4 (2-fluoro-5-{[7-(thiophen-2-yl)-1,4-thiazepan-4-yl]sulfonyl}benzoic acid)

• Product Name: 2-fluoro-5-{[7-(thiophen-2-yl)-1,4-thiazepan-4-yl]sulfonyl}benzoic acid
• CAS No: 1704560-56-4
• MF: C₁₆H₁₆FNO₄S₃
• MW: 401.495944023132
• CID: 5549930
• Update Time: 2025-06-14

2-fluoro-5-{[7-(thiophen-2-yl)-1,4-thiazepan-4-yl]sulfonyl}benzoic acid Chemical and Physical Properties

Names and Identifiers

• VMYUDMOHOZDYPA-UHFFFAOYSA-N
• 2-fluoro-5-{[7-(thiophen-2-yl)-1,4-thiazepan-4-yl]sulfonyl}benzoic acid

• Inchi： 1S/C16H16FNO4S3/c17-13-4-3-11(10-12(13)16(19)20)25(21,22)18-6-5-15(24-9-7-18)14-2-1-8-23-14/h1-4,8,10,15H,5-7,9H2,(H,19,20)
• InChI Key： VMYUDMOHOZDYPA-UHFFFAOYSA-N
• SMILES： C(O)(=O)C1=CC(S(N2CCC(C3SC=CC=3)SCC2)(=O)=O)=CC=C1F

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzenesulfonamides

Additional information on 2-fluoro-5-{[7-(thiophen-2-yl)-1,4-thiazepan-4-yl]sulfonyl}benzoic acid

Comprehensive Overview of 2-fluoro-5-{[7-(thiophen-2-yl)-1,4-thiazepan-4-yl]sulfonyl}benzoic acid (CAS No. 1704560-56-4)

2-fluoro-5-{[7-(thiophen-2-yl)-1,4-thiazepan-4-yl]sulfonyl}benzoic acid (CAS No. 1704560-56-4) is a structurally complex organic compound that has garnered significant attention in pharmaceutical and chemical research. This molecule features a unique combination of a thiophene ring, a 1,4-thiazepane core, and a sulfonyl-linked benzoic acid moiety with a fluoro substituent. Such structural diversity makes it a promising candidate for drug discovery, particularly in targeting enzymes and receptors involved in inflammatory and metabolic diseases.

The compound's sulfonyl bridge and benzoic acid group are critical for its potential bioactivity, as these functional groups are often found in inhibitors of proteases and kinases. Researchers are particularly interested in its thiophene and thiazepane components, which are known to enhance binding affinity and metabolic stability in drug-like molecules. Current studies focus on its pharmacokinetic properties, including absorption, distribution, metabolism, and excretion (ADME), to evaluate its suitability as a lead compound.

In the context of trending topics, 2-fluoro-5-{[7-(thiophen-2-yl)-1,4-thiazepan-4-yl]sulfonyl}benzoic acid aligns with the growing demand for small-molecule therapeutics and precision medicine. With the rise of AI-driven drug discovery, this compound has been explored in virtual screening campaigns to identify novel targets. Its CAS No. 1704560-56-4 is frequently searched in databases like PubChem and Reaxys, reflecting its relevance in cheminformatics and medicinal chemistry.

Another area of interest is the compound's potential role in cancer research. The fluoro substituent and sulfonyl group are common in anticancer agents, suggesting possible applications in kinase inhibition or signal transduction modulation. Recent publications have highlighted its interactions with GPCRs (G-protein-coupled receptors), a hot topic in drug development due to their involvement in numerous physiological processes.

From a synthetic chemistry perspective, the preparation of 2-fluoro-5-{[7-(thiophen-2-yl)-1,4-thiazepan-4-yl]sulfonyl}benzoic acid involves multi-step organic transformations, including Suzuki coupling, sulfonylation, and carboxylic acid functionalization. Researchers are optimizing these routes to improve yield and scalability, addressing challenges in heterocyclic chemistry and green synthesis.

In summary, 2-fluoro-5-{[7-(thiophen-2-yl)-1,4-thiazepan-4-yl]sulfonyl}benzoic acid (CAS No. 1704560-56-4) represents a compelling case study in modern drug design and chemical innovation. Its multifaceted structure and potential therapeutic applications make it a subject of ongoing investigation, bridging gaps between computational chemistry, molecular biology, and pharmaceutical sciences.